Cas no 1160261-52-8 (2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride)

• Product Name: 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride
• CAS No: 1160261-52-8
• MF: C₂₀H₁₈ClNO₂
• MW: 339.815424442291
• MDL: MFCD12198074
• CID: 4682482
• Update Time: 2025-06-09

2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-ETHOXYPHENYL)-7,8-DIMETHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL197438
• BBL015029
• T3065
• 4-quinolinecarbonyl chloride, 2-(3-ethoxyphenyl)-7,8-dimethyl-
• 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride

• MDL： MFCD12198074
• Inchi： 1S/C20H18ClNO2/c1-4-24-15-7-5-6-14(10-15)18-11-17(20(21)23)16-9-8-12(2)13(3)19(16)22-18/h5-11H,4H2,1-3H3
• InChI Key： PGRRDHUZQAAQDV-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=C(C=2)OCC)N=C2C(C)=C(C)C=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride

Introduction to 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160261-52-8)

2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1160261-52-8, represents a class of heterocyclic derivatives with potential applications in drug discovery and development. The molecular structure of this compound incorporates a quinoline core, which is a well-documented scaffold in medicinal chemistry due to its biological activity and versatility in forming pharmacophores.

The quinoline core of 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride is a key feature that contributes to its chemical reactivity and biological significance. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The presence of ethyl groups at the 7 and 8 positions enhances the steric and electronic properties of the molecule, influencing its interaction with biological targets. Additionally, the carbonyl chloride functionality at the 4-position makes this compound a valuable intermediate in synthetic chemistry, particularly in the formation of amides and other nitrogen-containing heterocycles.

Recent advancements in computational chemistry and molecular modeling have shed new light on the pharmacological potential of quinoline derivatives. Studies suggest that modifications at specific positions on the quinoline ring can significantly alter the binding affinity and selectivity of these compounds towards target enzymes and receptors. In particular, the 3-ethoxyphenyl substituent in 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride has been shown to enhance solubility and metabolic stability, making it an attractive candidate for further development.

The synthesis of 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbonyl chloride group is a critical step, as it must be carefully managed to prevent unwanted side reactions. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have improved the efficiency and yield of these synthetic routes. These advancements not only facilitate the production of this compound but also open avenues for exploring its derivatives.

In the realm of drug discovery, 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride has been investigated for its potential as a precursor in the synthesis of biologically active molecules. The versatility of its structure allows for further functionalization, enabling chemists to tailor properties such as lipophilicity, solubility, and binding affinity. For instance, recent research has explored its use in developing novel inhibitors targeting enzymes involved in cancer pathways. The ability to modify specific functional groups on this molecule has led to promising candidates for preclinical evaluation.

The role of computational tools in analyzing the pharmacokinetic properties of quinoline derivatives cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural modifications affect molecular interactions within biological systems. These studies are crucial for optimizing lead compounds like 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride for therapeutic applications. By leveraging computational methods, researchers can predict binding affinities and metabolic stability with greater accuracy, accelerating the drug development process.

Moreover, green chemistry principles have influenced modern synthetic approaches to producing complex organic molecules like 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride. The emphasis on sustainable practices has led to the development of more environmentally friendly synthetic routes that minimize waste and reduce hazardous byproducts. These innovations not only align with regulatory requirements but also contribute to cost-effective production processes.

The future prospects for 2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride are promising, given its structural features and reported biological activities. Continued research into its pharmacological properties may uncover new therapeutic applications or refine existing ones. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion,2-(3-Ethoxyphenyl)-7,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160261-52-8) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure offers a rich foundation for exploring new drug candidates across various therapeutic areas. As research progresses，this compound will likely play an increasingly important role in shaping future treatments，driven by both innovative synthetic methodologies and advanced computational techniques.